2-({4-[1-ethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-5-yl]benzyl}thio)pyridine

• IUPAC Name: 2-[[4-[2-ethyl-5-(1,2,4-triazol-1-ylmethyl)-1,2,4-triazol-3-yl]phenyl]methylsulfanyl]pyridine
• InChI: InChI=1S/C19H19N7S/c1-2-26-19(23-17(24-26)11-25-14-20-13-22-25)16-8-6-15(7-9-16)12-27-18-5-3-4-10-21-18/h3-10,13-14H,2,11-12H2,1H3
• InChI Key: GEYLDJKPZFDFCY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC(=N1)CN2C=NC=N2)C3=CC=C(C=C3)CSC4=CC=CC=N4
• Molecular Formula: C19H19N7S
• Molecular Weight: 377.5 g/mol

Description

Synthesis Analysis

The synthesis of related triazolyl and pyridinyl derivatives typically involves multi-step reactions. For instance, compounds similar to the one may be synthesized by reactions involving ethyl 2-(benzo[d]thazol-2-yl)acetate and arylidinemalononitrile derivatives, followed by interactions with different electrophilic reagents under controlled conditions to obtain the desired product structure (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of related compounds can be defined by X-ray crystallography, showing distinct dihedral angles between the pyridine and triazole rings, indicative of their spatial arrangement and potential for intermolecular interactions. This structural configuration supports various hydrogen bonding patterns, influencing the compound's crystalline structure and properties (Zareef et al., 2008).

Chemical Reactions and Properties

The compound and its derivatives undergo various chemical reactions, leading to the formation of different structural motifs. For instance, the interaction with electrophilic reagents can produce triazolopyrimidine derivatives, showcasing the compound's reactivity and versatility in organic synthesis (Zheng et al., 2014).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystal structure, are crucial for understanding the compound's behavior in different environments. These properties are influenced by the molecular arrangement and intermolecular interactions within the crystal lattice, as demonstrated in analyses of similar compounds (Tawfiq et al., 2014).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with different reagents, are determined by the compound's functional groups and molecular structure. The presence of triazole and pyridine rings contributes to its nucleophilic and electrophilic sites, allowing for a variety of chemical transformations and applications in synthetic chemistry (Mu et al., 2015).